Cas no 15709-76-9 (CHLOROTRIS(TRIPHENYLPHOSPHINE)COPPER(I))

• Product Name: CHLOROTRIS(TRIPHENYLPHOSPHINE)COPPER(I)
• CAS No: 15709-76-9
• MF: C₅₄H₄₅ClCuP₃
• MW: 885.9
• CID: 121131
• PubChem ID: 11764452
• Update Time: 2024-11-01

CHLOROTRIS(TRIPHENYLPHOSPHINE)COPPER(I) Chemical and Physical Properties

Names and Identifiers

• Copper,chlorotris(triphenylphosphine)-, (T-4)-
• [Cu(P(phenyl)3)3Cl]
• chlorotris(triphenylphosphine)copper(i)
• copper(I) tris(triphenylphosphine) chloride
• Chlorotris(triphenylphosphine)copper
• 15709-76-9
• chlorocopper;triphenylphosphane
• CuCl(PPh3)3
• F71352
• CHLOROTRIS(TRIPHENYLPHOSPHINE)COPPER(I)

• Inchi： 1S/3C18H15P.ClH.Cu/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h3*1-15H;1H;/q;;;;+1/p-1
• InChI Key： BEENOGKCXKWOBB-UHFFFAOYSA-M
• SMILES： P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.[Cu]Cl

Computed Properties

• Exact Mass: 884.171862g/mol
• Monoisotopic Mass: 884.171862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 59
• Rotatable Bond Count: 9
• Complexity: 204
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 175 °C (dec.)(lit.)
• PSA: 40.77000
• LogP: 11.02140
• Solubility: Not determined

CHLOROTRIS(TRIPHENYLPHOSPHINE)COPPER(I) Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：